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Compound of Interest

Compound Name: (2-Oxoindolin-6-yl)boronic acid

Cat. No.: B595932 Get Quote

For researchers and professionals in drug development, the safe handling and disposal of

chemical reagents is paramount. This guide provides detailed, step-by-step procedures for the

proper disposal of (2-Oxoindolin-6-yl)boronic acid, ensuring the safety of laboratory

personnel and compliance with environmental regulations.

Immediate Safety and Handling Precautions
(2-Oxoindolin-6-yl)boronic acid is a chemical that requires careful handling. Based on data

for the closely related (2-Oxoindolin-5-yl)boronic acid, it is classified as hazardous.[1] It is

harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation.[1]

Therefore, all handling and disposal procedures must be conducted in a certified chemical

fume hood while wearing appropriate Personal Protective Equipment (PPE).

Table 1: Essential Personal Protective Equipment (PPE)

PPE Category Specification

Eye Protection Chemical safety goggles or a full-face shield.

Hand Protection
Nitrile or neoprene gloves. Consider double

gloving.

Body Protection A fully fastened lab coat that covers the arms.

Footwear Closed-toe shoes.
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Step-by-Step Disposal Protocol
The guiding principle for the disposal of (2-Oxoindolin-6-yl)boronic acid is to treat it as

hazardous waste. Under no circumstances should this chemical or its empty containers be

disposed of in regular trash or flushed down the drain.

Waste Segregation and Collection
Designated Waste Containers: Use separate, clearly labeled, and sealable containers for

solid and liquid waste containing (2-Oxoindolin-6-yl)boronic acid.

Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the

full chemical name: "(2-Oxoindolin-6-yl)boronic acid" and its CAS number (1217500-61-2).

Solid Waste Disposal
Contaminated Materials: Any materials that have come into contact with (2-Oxoindolin-6-
yl)boronic acid, such as gloves, bench paper, paper towels, and disposable weighing boats,

must be collected as solid hazardous waste.

Procedure:

Place all contaminated solid materials into a designated, sealable hazardous waste bag or

container.

Seal the container securely.

Label the container as described above.

Liquid Waste Disposal
Unused Solutions: Any unused solutions of (2-Oxoindolin-6-yl)boronic acid must be

disposed of as liquid hazardous waste.

Procedure:

Pour the liquid waste into a designated, sealable, and chemically compatible container.

Do not mix with other incompatible waste streams.
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Seal the container tightly.

Label the container appropriately.

Decontamination of Glassware and Equipment
Initial Rinse: Rinse all contaminated glassware and equipment with a suitable organic

solvent (e.g., acetone or ethanol) to remove the bulk of the residual compound. Collect this

rinsate as liquid hazardous waste.

Secondary Decontamination: A basic wash can be effective in converting any remaining

boronic acid into a more water-soluble boronate salt.[2] To do this, rinse the glassware with a

dilute aqueous solution of a mild base, such as sodium bicarbonate or sodium carbonate.

This rinsate must also be collected as liquid hazardous waste.

Final Rinse: After the basic wash, perform a final rinse with deionized water. This final rinse

water should also be collected as hazardous waste.[2]

Drying: Allow the cleaned glassware to air dry completely in a well-ventilated area before

reuse.

Spill Management
In the event of a spill, the following procedure should be followed immediately:

Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate the

immediate vicinity and ensure adequate ventilation.

Containment: For liquid spills, create a dike around the spill using an inert absorbent material

like vermiculite or sand.

Absorption: Carefully cover the spill with the absorbent material, working from the outside in.

Collection: Once the material is fully absorbed, carefully scoop the mixture into a designated

hazardous waste container.

Decontamination: Decontaminate the spill area using the procedure outlined in section 4.
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Reporting: Report the spill to your institution's Environmental Health and Safety (EHS) office.

Waste Storage and Pickup
Storage: Store all sealed and labeled hazardous waste containers in a designated satellite

accumulation area. This area should be secure, well-ventilated, and away from incompatible

materials.

Disposal: Follow your institution's specific procedures for the pickup and final disposal of

hazardous waste by a licensed contractor.

Quantitative Data
While a complete Safety Data Sheet (SDS) for (2-Oxoindolin-6-yl)boronic acid is not readily

available, the following table summarizes key information based on supplier data and

information for the closely related 5-yl isomer.

Table 2: Physical and Hazard Data for (2-Oxoindolin-6-yl)boronic acid and Related

Compounds
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Property Value Source

CAS Number 1217500-61-2 [3]

Molecular Formula C8H8BNO3 [3]

Molecular Weight 176.97 g/mol [3]

Physical Form Solid

Storage Conditions

Keep in dark place, inert

atmosphere, room

temperature.

Hazard Statements H302, H315, H319, H335 (Based on 5-yl isomer)[1]

Precautionary Statements

P261, P264, P270, P271,

P280, P301+P312,

P302+P352, P304+P340,

P305+P351+P338,

P332+P313, P337+P313,

P362, P403+P233, P405,

P501

(Based on 5-yl isomer)[1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of (2-Oxoindolin-6-yl)boronic acid.
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Disposal Workflow for (2-Oxoindolin-6-yl)boronic acid

Start

Identify Waste Type

Solid Waste PathLiquid Waste Path

Decontamination Path

Final Steps

Generation of (2-Oxoindolin-6-yl)boronic acid Waste

Solid, Liquid, or Contaminated Equipment?

Collect in Labeled
Solid Hazardous Waste Container

Solid

Collect in Labeled
Liquid Hazardous Waste Container

Liquid

Decontaminate Equipment

Equipment

Seal and Label Container

Store in Satellite Accumulation Area

Seal and Label Container

Rinse with Organic Solvent

Wash with Dilute Base

Final Rinse with Water

Collect All Rinsates as
Liquid Hazardous Waste

Arrange for Pickup by
Licensed Waste Disposal

Click to download full resolution via product page

Caption: Disposal workflow for (2-Oxoindolin-6-yl)boronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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